Cas no 31328-16-2 (Phosphoric acid,mono(4-cyanophenyl) monomethyl ester)

• Product Name: Phosphoric acid,mono(4-cyanophenyl) monomethyl ester
• CAS No: 31328-16-2
• MF: C₈H₈NO₄P
• MW: 213.12718296051
• CID: 316724
• PubChem ID: 35771
• Update Time: 2025-04-19

Phosphoric acid,mono(4-cyanophenyl) monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,mono(4-cyanophenyl) monomethyl ester
• (4-cyanophenyl) methyl hydrogen phosphate
• 31328-16-2
• DTXSID70185257
• Phosphoric acid, mono(4-cyanophenyl) monomethyl ester

• Inchi： 1S/C8H8NO4P/c1-12-14(10,11)13-8-4-2-7(6-9)3-5-8/h2-5H,1H3,(H,10,11)
• InChI Key： BQHATANCQFIKKJ-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OC)OC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 213.01914
• Monoisotopic Mass: 213.01909473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• PSA: 79.55